2-amino-5-(4-methoxybenzyl)-4,6-pyrimidinediol

• IUPAC Name: 2-amino-4-hydroxy-5-[(4-methoxyphenyl)methyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C12H13N3O3/c1-18-8-4-2-7(3-5-8)6-9-10(16)14-12(13)15-11(9)17/h2-5H,6H2,1H3,(H4,13,14,15,16,17)
• InChI Key: WUUAOXNTCQWTOU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=C(N=C(NC2=O)N)O
• Molecular Formula: C12H13N3O3
• Molecular Weight: 247.25 g/mol

Description

The compound "2-amino-5-(4-methoxybenzyl)-4,6-pyrimidinediol" belongs to a class of chemicals known for their diverse chemical reactions and properties. This compound, like others in its category, is subject to extensive research for its potential in various applications, including medicinal chemistry due to its structural uniqueness and potential biological activity.

Synthesis Analysis

The synthesis of pyrimidine derivatives, including those similar to "2-amino-5-(4-methoxybenzyl)-4,6-pyrimidinediol," involves reactions of dichloropyrimidines with aliphatic and aromatic amines. Such processes yield a variety of substituted pyrimidines, showcasing the compound’s versatile synthetic accessibility. One method involves the reaction of 2-methylthio-4,6-dichloro-5-(4-alkoxybenzyl)pyrimidines with primary and secondary amines, leading to various 4-amino and 4-methoxy-6-chloropyrimidines with potential antitumor properties (Grigoryan et al., 2008).

Molecular Structure Analysis

The molecular structure of compounds related to "2-amino-5-(4-methoxybenzyl)-4,6-pyrimidinediol" has been explored through crystallographic studies. These studies reveal significant information about the planarity of the pyrimidine rings and the displacement of ring-substituent atoms, contributing to the understanding of the compound’s electronic structure and intermolecular interactions, such as hydrogen bonding that forms specific molecular sheets (Trilleras et al., 2009).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. For example, many pyrimidine derivatives exhibit biological activity and are used as pharmaceuticals.

Future Directions

The study of pyrimidine derivatives is a rich field with many potential future directions. These could include the synthesis of new derivatives, investigation of their biological activity, and their use in the development of new pharmaceuticals.